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Compound of Interest |

Compound Name: 4-Hydroxyomeprazole sulfide

CAS No.: 103876-98-8

Cat. No.: B587675
. J
Abstract

This application note details the protocol for utilizing 4-Hydroxyomeprazole sulfide as a
certified reference standard in the quality control and metabolic profiling of Omeprazole. As the
O-demethylated, reduced derivative of the parent drug, this compound serves as a critical
marker for monitoring specific degradation pathways (acidic hydrolysis) and metabolic
clearance (cytosolic reduction). This guide provides a validated workflow for standard
preparation, chromatographic separation, and stability management, ensuring compliance with
rigorous pharmaceutical testing standards.

Introduction & Contextual Significance

In the development of Proton Pump Inhibitors (PPIs), distinguishing between oxidative
metabolites (e.g., Omeprazole Sulfone) and reductive/hydrolytic degradants is paramount for
stability indicating methods (SIM).

4-Hydroxyomeprazole sulfide (also referred to as Omeprazole Pyridone sulfide or O-
desmethyl omeprazole sulfide) occupies a unique node in the Omeprazole structural family:

o Metabolic Relevance: It represents the convergence of two pathways: reduction of the
sulfoxide to a sulfide, and O-demethylation of the pyridine ring (typically mediated by
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CYP2C109).

o Impurity Profiling: Its presence in drug substances often indicates specific process impurities
or degradation under non-oxidative, acidic conditions where the methoxy group is
hydrolyzed.

Chemical Identity[1][2][3]

o |[UPAC Name: 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thiolmethyl]-3,5-dimethyl-4-pyridinol[1][2]
[31[4]

CAS Number: 103876-98-8[1][2][3][4][5][6][7]

Molecular Formula: C1eH17N302S[1][2][3][4][7]

Molecular Weight: 315.39 g/mol [1][2][3][7]

Key Structural Features:

o Sulfide Linker (-S-): Distinguishes it from Omeprazole (Sulfoxide) and Omeprazole
Sulfone.

o 4-Hydroxyl Group: Replaces the 4-methoxy group on the pyridine ring, introducing
phenolic acidity and altering pKa.

Structural Relationships & Pathway Map

To correctly identify this compound in a chromatogram, one must understand its formation
relative to the parent drug. The diagram below illustrates the dual pathways (Metabolic and
Degradation) leading to 4-Hydroxyomeprazole sulfide.
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Figure 1: Mechanistic pathway showing the formation of 4-Hydroxyomeprazole sulfide via

reduction and demethylation.

Experimental Protocol
Safety & Handling

Hazard: Irritant. Potential sensitizer.

Light Sensitivity:CRITICAL. Like all Omeprazole derivatives, this sulfide is light-sensitive. All
operations must be performed under amber light or using amber glassware.

Oxidation Risk: The sulfide moiety is prone to oxidation back to the sulfoxide (Omeprazole
analog) or sulfone. Avoid vigorous vortexing; use gentle inversion.

Instrumentation & Reagents|[9]

Instrument: HPLC with PDA (Photodiode Array) or LC-MS/MS (Triple Quadrupole).
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 um).

e Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Ammonium Acetate.

Standard Preparation Workflow

Step 1: Stock Solution Preparation (1.0 mg/mL)

Weigh accurately 1.0 mg of 4-Hydroxyomeprazole sulfide reference standard.

Transfer to a 1 mL amber volumetric flask.

Dissolve in 100% Methanol. (Avoid pure water as solubility is low; avoid DMSO if using UV
detection due to cutoff interference).

Sonicate briefly (max 30 seconds) to ensure dissolution. Keep temperature < 25°C.
Step 2: Working Standard (50 pg/mL)

o Pipette 50 L of Stock Solution.

e Dilute with 950 pL of Diluent (50:50 ACN:Water).

» Note: Use immediately. Sulfides are unstable in dilute solution over long periods (>24h).

Chromatographic Conditions (HPLC-UV)

This method is optimized to separate the sulfide (less polar) from the sulfoxide (parent) and the
hydroxylated variants.
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Parameter Setting

) 10 mM Ammonium Acetate (pH 7.6 adjusted
Mobile Phase A ] )
with Ammonia)

Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temp 25°C

) UV @ 305 nm (Specific for the benzimidazole
Detection
chromophore)

Gradient Profile:

0-2 min: 15% B (Isocratic hold for polar degradants)

2-15 min: 15% - 60% B (Linear gradient)

15-20 min: 60% — 80% B (Wash)

20-25 min: 15% B (Re-equilibration)

Expected Elution Order:

5-Hydroxyomeprazole (Most polar)

Omeprazole (Parent)[8][9][10]

4-Hydroxyomeprazole Sulfide (Target - Elutes after parent due to loss of sulfoxide oxygen,
despite -OH addition)

Omeprazole Sulfide (Least polar, lacks -OH)

Method Validation & Data Analysis
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To ensure the reliability of this standard in your assay, the following validation parameters must
be checked.

System Suitability Testing (SST)

Before running samples, inject a mixture of Omeprazole and 4-Hydroxyomeprazole sulfide.
e Resolution (Rs): Must be > 2.0 between the Parent and the Target.

 Tailing Factor: < 1.5 (The pyridinol group can cause tailing; ensure pH is > 7.0 to keep it
deprotonated/neutral depending on pKa).

Linearity & Range

Construct a calibration curve from 0.5 pg/mL to 50 pg/mL.
o Acceptance Criteria: Rz > 0.995.

o LOD/LOQ: Typically 0.05 pg/mL (LOD) and 0.15 pg/mL (LOQ) using UV detection.

Mass Spectrometry Transitions (For LC-MS/MS)

If using MS for high-sensitivity metabolite ID, use the following transitions (ESI Positive Mode):

Precursor lon Product lon Product lon Collision
Compound

(m/z) (Quant) (Qual) Energy (eV)
4-
Hydroxyomepraz  316.1 [M+H]* 198.0 151.0 15-25
ole Sulfide

Note: The precursor is 316.1 (315.39 + H). The loss of the pyridine ring or benzimidazole
fragmentation drives the product ions.

Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow ensuring sample integrity and data accuracy.

TIroubleshooting Guide

Issue Probable Cause Corrective Action

_ _ Ensure diluent contains buffer
o pH mismatch between diluent ) o )
Peak Splitting ] or is close to initial gradient
and mobile phase. N
composition.

S ] Use fresh standards; add 0.1%
Oxidation of sulfide to ) ) )
Low Recovery o Ascorbic acid to stock if
sulfoxide.
stability is critical.

The pyridinol moiety is pH-
Retention Shift Column aging or pH drift. sensitive. Verify Mobile Phase
A pH is exactly 7.6.

Verify amber glassware usage.
Ghost Peaks Photodegradation. [6] Check lab lighting
conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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